Cas no 861210-76-6 (6,8-Dibromo-3-methoxy-2-methylquinoline)

• Product Name: 6,8-Dibromo-3-methoxy-2-methylquinoline
• CAS No: 861210-76-6
• MF: C₁₁H₉Br₂NO
• MW: 331.003261327744
• CID: 5695371
• PubChem ID: 1473006
• Update Time: 2023-10-14

6,8-Dibromo-3-methoxy-2-methylquinoline Chemical and Physical Properties

Names and Identifiers

• HMS2328I19
• 6,8-dibromo-3-methoxy-2-methylquinoline
• 2W-0876
• BDBM114314
• AKOS005087060
• 6,8-dibromo-3-methoxy-2-methyl-quinoline
• cid_1473006
• SMR000126214
• CHEMBL1421084
• MLS000541356
• 6,8-bis(bromanyl)-3-methoxy-2-methyl-quinoline
• 861210-76-6
• Quinoline, 6,8-dibromo-3-methoxy-2-methyl-
• 6,8-Dibromo-3-methoxy-2-methylquinoline

• Inchi： 1S/C11H9Br2NO/c1-6-10(15-2)4-7-3-8(12)5-9(13)11(7)14-6/h3-5H,1-2H3
• SMILES： BrC1=CC(=CC2=CC(=C(C)N=C21)OC)Br

Computed Properties

• Exact Mass: 330.90304g/mol
• Monoisotopic Mass: 328.90509g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 22.1Ų

Experimental Properties

• Density: 1.747±0.06 g/cm3(Predicted)
• Boiling Point: 380.7±37.0 °C(Predicted)
• pka: 1.22±0.50(Predicted)